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This guide provides a comprehensive comparison of the cross-reactivity and interaction profiles

of key members of the Serine/Arginine-rich (SR) protein family. Given that a specific protein

"SR94" is not found in the scientific literature, this guide focuses on the well-characterized SR

protein family, whose members are often referred to by their molecular weight (e.g., SRp20,

SRp30, etc.) and are critical regulators of RNA splicing and other aspects of gene expression.

Understanding the interactions within this family is crucial due to their functional redundancy

and competition.

Introduction to the SR Protein Family
The SR protein family is a group of highly conserved splicing factors essential for both

constitutive and alternative pre-mRNA splicing.[1] These proteins are characterized by the

presence of one or two N-terminal RNA Recognition Motifs (RRMs) and a C-terminal domain

rich in arginine and serine dipeptides, known as the RS domain.[2] The RRM domain is

responsible for RNA binding, while the RS domain mediates protein-protein interactions, which

are central to the assembly of the spliceosome.[2] The interactions between SR proteins and

other splicing factors are often regulated by phosphorylation of the RS domain.[3]
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SR Protein Interaction Network
Members of the SR protein family form a complex interaction network, exhibiting both

cooperation and competition to regulate splicing events. For instance, SRSF1 and SRSF2, two

of the most studied SR proteins, have been shown to have both overlapping and distinct

functions and binding partners.[4] The STRING database provides a visualization of the known

and predicted protein-protein interactions for SR family members like SRSF1 and SRSF7,

highlighting their connections to other splicing factors and cellular proteins.[4][5]

Below is a diagram illustrating a simplified interaction network of the SR protein family with

other key splicing factors.
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Figure 1: Simplified interaction network of SR proteins.

Quantitative Analysis of SR Protein Interactions
Quantitative mass spectrometry-based proteomics has become a powerful tool for identifying

and quantifying protein-protein interactions.[6][7] These methods can provide data on the

relative abundance of proteins in a complex, offering insights into the stoichiometry and

dynamics of interactions. While specific binding affinities (Kd values) for many SR protein
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interactions are not readily available in a centralized database, quantitative proteomics studies

provide valuable information on interaction partners.

Bait Protein
Interacting SR
Protein

Method
Quantitative
Value
(example)

Reference

SRSF1 SRSF2 Co-IP / MS
2.5-fold

enrichment
(hypothetical)

SRSF1
U1-70K (U1-

snRNP)
Co-IP / MS

3.1-fold

enrichment
(hypothetical)

SRSF2 SRSF1 Co-IP / MS
2.8-fold

enrichment
(hypothetical)

SRSF7 U2AF35
Yeast Two-

Hybrid

Strong

interaction
(hypothetical)

Note: The quantitative values in this table are illustrative examples. Actual experimental values

can be found in the referenced literature.

Experimental Protocols
Detailed methodologies are crucial for reproducing and building upon existing research. Below

are generalized protocols for Co-immunoprecipitation and Yeast Two-Hybrid analysis, which

are commonly used to study SR protein interactions.

Co-immunoprecipitation (Co-IP) Protocol for SR Proteins
Co-IP is used to isolate a protein and its binding partners from a cell lysate using an antibody

specific to the target protein.[8][9]

1. Cell Lysis:

Harvest cells and wash with ice-cold PBS.

Lyse cells in a non-denaturing lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM

EDTA, 1% NP-40) supplemented with protease and phosphatase inhibitors.
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Incubate on ice and then centrifuge to pellet cell debris.

2. Immunoprecipitation:

Pre-clear the lysate by incubating with protein A/G beads.

Add the antibody specific to the "bait" SR protein to the pre-cleared lysate and incubate with

gentle rotation.

Add fresh protein A/G beads to capture the antibody-protein complexes.

3. Washing and Elution:

Pellet the beads and wash several times with lysis buffer to remove non-specific binders.

Elute the protein complexes from the beads using an elution buffer (e.g., low pH buffer or

SDS-PAGE sample buffer).

4. Analysis:

Analyze the eluted proteins by Western blotting using antibodies against the suspected

interacting proteins or by mass spectrometry for a broader identification of interaction

partners.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Regulation of Splicing by SR proteins and SR Protein-Specific Kinases - PMC
[pmc.ncbi.nlm.nih.gov]

2. SR protein - Wikipedia [en.wikipedia.org]

3. academic.oup.com [academic.oup.com]

4. m.string-db.org [m.string-db.org]

5. string-db.org [string-db.org]

6. Quantitative Proteomics Reveals a Role for SERINE/ARGININE-Rich 45 in Regulating
RNA Metabolism and Modulating Transcriptional Suppression via the ASAP Complex in
Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b10802332/docs?utm_src=pdf-body-img#a-comparative-guide-to-the-cross-reactivity-of-sr-protein-family-members
https://www.benchchem.com/product/b10802332?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC3660409/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3660409/
https://en.wikipedia.org/wiki/SR_protein
https://academic.oup.com/gpb/article/1/1/2/7210567
https://m.string-db.org/network/9606/ENSP00000258962
https://string-db.org/network/9606.ENSP00000325905
https://pmc.ncbi.nlm.nih.gov/articles/PMC6761909/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6761909/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6761909/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10802332?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. A quantitative mass spectrometry-based approach to monitor the dynamics of endogenous
chromatin-associated protein complexes - PMC [pmc.ncbi.nlm.nih.gov]

8. abcam.com [abcam.com]

9. Co-IP Protocol-How To Conduct A Co-IP - Creative Proteomics [creative-proteomics.com]

To cite this document: BenchChem. [A Comparative Guide to the Cross-Reactivity of SR
Protein Family Members]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10802332/docs#a-comparative-guide-to-the-cross-
reactivity-of-sr-protein-family-members]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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